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Compound of Interest

Compound Name: 2-Bromopentane

Cat. No.: B163819 Get Quote

Essential Safety and Handling Guide for 2-
Bromopentane
This guide provides critical safety, handling, and disposal information for the use of 2-
Bromopentane in laboratory settings. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant operational procedures.

Chemical Profile and Hazards

2-Bromopentane is a colorless to yellow-colored liquid with a strong odor.[1][2][3][4] It is a

highly flammable liquid and vapor that poses several health risks.[1][4][5][6][7] The primary

hazards include:

Flammability: Vapors can form explosive mixtures with air and may travel to an ignition

source and flash back.[1][8][9] It is classified as a flammable liquid, Category 3.[3]

Irritation: It causes skin and eye irritation.[1][3][5][6][10] Inhalation may cause irritation to the

nose, throat, and respiratory tract.[5][6][9][11]

Narcotic Effects: In high concentrations, vapors may have narcotic effects, causing dizziness

or asphyxiation.[1][3][4][6]

Incompatibility: It is incompatible with strong oxidizing and reducing agents, strong bases,

many amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.[1][4][6][11]
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety when handling 2-Bromopentane.

Protection Type Required Equipment
Specifications and
Rationale

Eye & Face Protection
Chemical safety goggles or a

face shield

Must be worn to protect

against splashes and vapors

that cause serious eye

irritation.[9][10][11]

Hand Protection Chemical-resistant gloves

Appropriate gloves are

necessary to prevent skin

contact, as 2-Bromopentane

causes skin irritation.[1][3][10]

[11]

Body Protection
Laboratory coat and closed-toe

shoes

A lab coat and proper footwear

are required to protect skin

from potential splashes.[9][10]

[11]

Respiratory Protection Approved respirator

Should be used when

ventilation is inadequate or for

emergency situations.[1][9][11]

All handling should ideally

occur in a well-ventilated area

or a chemical fume hood.[3]

[10]

Physical and Chemical Properties
The following table summarizes key quantitative data for 2-Bromopentane.
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Property Value

Molecular Formula C5H11Br[1]

Molecular Weight 151.04 g/mol [1]

Boiling Point
116-117 °C (240.8 - 242.6 °F) at 760 mmHg[4]

[8]

Melting Point -95.5 °C (-139.9 °F)[8]

Flash Point 20 °C (68 °F)[5][8]

Density 1.223 g/mL at 25 °C[4][6]

Vapor Pressure 21.3 mmHg[1]

Operational Plan: Safe Handling Protocol
Adherence to this step-by-step protocol is essential for the safe handling of 2-Bromopentane.

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[5][11]

Work in a well-ventilated area, preferably within a chemical fume hood.[3][10]

Remove all potential ignition sources from the handling area (e.g., open flames, sparks,

hot surfaces).[3][5][7][8]

Don all required personal protective equipment (PPE) as detailed above.

Handling and Transfer:

Ground and bond all containers and receiving equipment to prevent static discharge.[3][5]

[7][8][9]

Use non-sparking tools for all transfers and operations.[2][3][7]

Avoid contact with eyes, skin, and clothing.[3][5][9]
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Keep the container tightly closed when not in use.[3][5][7][8][9][10]

Storage:

Store in a cool, dry, well-ventilated area designated for flammable liquids.[3][5][6][9]

Keep containers tightly closed.[3][5][7][8][9]

Store away from incompatible materials such as strong oxidizing agents and bases.[1][4]

[6][8][11]

Emergency Plan: Spill Response
Immediate and appropriate action is crucial in the event of a 2-Bromopentane spill.

Evacuate and Alert:

Immediately evacuate all personnel from the spill area.[11]

Alert others in the vicinity.

Control and Contain:

Eliminate all ignition sources.[2][7][11]

Ensure adequate ventilation.[5][11]

If safe to do so, stop the leak.[2]

Contain the spill using an inert, non-combustible absorbent material like sand, earth, or

vermiculite.[2][5][10]

Cleanup and Decontamination:

Use clean, non-sparking tools to collect the absorbed material.[2][7][10]

Place the collected waste into a suitable, sealed, and clearly labeled container for

hazardous waste disposal.[2][7][10][11][12]
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Ventilate the area and wash it thoroughly after the cleanup is complete.[11]

Spill Response Workflow

2-Bromopentane Spill Occurs

Evacuate Area & Alert Others

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Control Ignition Sources
& Ensure Ventilation

Contain Spill with
Inert Absorbent

Collect Waste with
Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Report Incident
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Click to download full resolution via product page

Caption: Workflow for handling a 2-Bromopentane spill.

Disposal Plan
All waste containing 2-Bromopentane must be treated as hazardous waste.

Waste Segregation:

2-Bromopentane is a halogenated organic compound and must be segregated from non-

halogenated waste streams.[10]

Containerization:

Collect waste in a designated, clearly labeled, and sealable container for "Halogenated

Organic Waste".[10]

The label must include "Hazardous Waste," the full chemical name, and the approximate

concentration.[10]

Storage and Disposal:

Store the waste container in a cool, dry, well-ventilated area, away from ignition sources.

[10]

Keep the container tightly closed.[10]

Dispose of the contents and container in accordance with all local, state, and federal

regulations through an approved waste disposal plant.[7][12][13] Never pour down the

drain.[10]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2][5][8][9]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical aid if irritation persists.[2][5][8][9]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Get medical aid.[2][5][8][9]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and

drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.

Get medical aid immediately.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-
Bromopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163819#personal-protective-equipment-for-handling-
2-bromopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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